(2S)-2-azaniumyl-5-{2-[4-(hydroxymethyl)phenyl]hydrazino}-5-oxopentanoate

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: (2S)-2-azaniumyl-5-[2-[4-(hydroxymethyl)phenyl]hydrazinyl]-5-oxopentanoate
• InChI: InChI=1S/C12H17N3O4/c13-10(12(18)19)5-6-11(17)15-14-9-3-1-8(7-16)2-4-9/h1-4,10,14,16H,5-7,13H2,(H,15,17)(H,18,19)/t10-/m0/s1
• InChI Key: SRSPQXBFDCGXIZ-JTQLQIEISA-N
• Isomeric SMILES: C1=CC(=CC=C1CO)NNC(=O)CC[C@@H](C(=O)[O-])[NH3+]
• Canonical SMILES: C1=CC(=CC=C1CO)NNC(=O)CCC(C(=O)[O-])[NH3+]

Description

Agaritine zwitterion is zwitterionic form of agaritine. It is a tautomer of an agaritine.

Scientific Research Applications

Synthesis and Application in Biological Systems

• Synthesis of Complexes for Artificial RNases : A study by Niittymäki et al. (2013) describes the synthesis of oligoribonucleotides incorporating a similar structure to (2S)-2-azaniumyl-5-{2-[4-(hydroxymethyl)phenyl]hydrazino}-5-oxopentanoate. This synthesis contributes to developing artificial RNases, though the study found that conjugation to an oligonucleotide did not enhance the catalytic activity as expected (Niittymäki et al., 2013).

• Application in Azo Dyes and Analytical Chemistry : Research by Qian and Huang (2006) involves an azo dye molecule with a backbone similar to the compound , highlighting its utility in the field of dye synthesis and analytical chemistry (Qian & Huang, 2006).

• Development of Antihypertensive Drugs : Turner et al. (1988) synthesized 2-aryl-5-hydrazino-1,3,4-thiadiazoles, which are structurally related and showed potential as antihypertensive drugs due to their vasodilator activity (Turner et al., 1988).

• Potential in Anti-HIV Medication : A study by Desai et al. (1996) on non-nucleoside s-triazine derivatives, which share a structural resemblance, found moderate anti-HIV activity, suggesting potential applications in HIV treatment research (Desai et al., 1996).

• Stereospecific Enzymatic Reactions in Microbial Degradation : Collinsworth et al. (1973) investigated enzymes involved in the degradation of aromatic compounds by Pseudomonas putida, focusing on a compound similar in structure. This research is crucial in understanding microbial breakdown processes (Collinsworth et al., 1973).

• Antibacterial and Cytotoxic Properties : A study by El Rayes et al. (2022) on phthalazinedione-based derivatives, which include similar structural elements, revealed promising cytotoxic and antibacterial properties, indicating potential for development in these areas (El Rayes et al., 2022).

• Free Radical Scavenging Abilities : Research by Jian-ju (2013) synthesized analogs of theanine, structurally similar to the compound , and found significant free radical scavenging abilities, suggesting antioxidant applications (Jian-ju, 2013).